4-ethyl-N-(furan-2-ylmethyl)benzamide

• CAS RN: 777874-24-5
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 4-ethyl-N-(furan-2-ylmethyl)benzamide
• InChI: InChI=1S/C14H15NO2/c1-2-11-5-7-12(8-6-11)14(16)15-10-13-4-3-9-17-13/h3-9H,2,10H2,1H3,(H,15,16)
• InChI Key: XWEJMKFLDYBVAW-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C(=O)NCC2=CC=CO2

Description

4-ethyl-N-(furan-2-ylmethyl)benzamide, also known as EFNB, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. EFNB belongs to the class of benzamides and is synthesized through a multi-step process involving various reagents and solvents. In

Mechanism of Action

The mechanism of action of 4-ethyl-N-(furan-2-ylmethyl)benzamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth and inflammation. 4-ethyl-N-(furan-2-ylmethyl)benzamide has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. Additionally, 4-ethyl-N-(furan-2-ylmethyl)benzamide has been shown to inhibit the NF-κB pathway, which is involved in inflammation.
Biochemical and Physiological Effects:
4-ethyl-N-(furan-2-ylmethyl)benzamide has been shown to have various biochemical and physiological effects. In animal models, 4-ethyl-N-(furan-2-ylmethyl)benzamide has been shown to reduce tumor growth and increase survival rates. Additionally, 4-ethyl-N-(furan-2-ylmethyl)benzamide has been shown to reduce inflammation and oxidative stress. 4-ethyl-N-(furan-2-ylmethyl)benzamide has also been shown to have a positive effect on glucose metabolism, which may have potential therapeutic applications for diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-N-(furan-2-ylmethyl)benzamide in lab experiments is its potential as a therapeutic agent for cancer and inflammation. Additionally, 4-ethyl-N-(furan-2-ylmethyl)benzamide has been shown to have low toxicity in animal models, which makes it a promising candidate for further research. One limitation of using 4-ethyl-N-(furan-2-ylmethyl)benzamide in lab experiments is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 4-ethyl-N-(furan-2-ylmethyl)benzamide. One area of interest is its potential as a therapeutic agent for various types of cancer, including breast cancer and lung cancer. Additionally, 4-ethyl-N-(furan-2-ylmethyl)benzamide may have potential applications for other diseases, such as diabetes and Alzheimer's disease. Further research is needed to fully understand the mechanism of action of 4-ethyl-N-(furan-2-ylmethyl)benzamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-ethyl-N-(furan-2-ylmethyl)benzamide involves a multi-step process that starts with the reaction of 4-ethylbenzoic acid with thionyl chloride to produce 4-ethylbenzoyl chloride. The resulting product is then reacted with furan-2-carboxaldehyde in the presence of a base to produce 4-ethyl-N-(furan-2-ylmethyl)benzamide. The final product is purified using column chromatography and recrystallization.

Scientific Research Applications

4-ethyl-N-(furan-2-ylmethyl)benzamide has shown potential therapeutic applications in various scientific research studies. One of the primary areas of interest is its potential as an anti-cancer agent. 4-ethyl-N-(furan-2-ylmethyl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, 4-ethyl-N-(furan-2-ylmethyl)benzamide has been studied for its potential as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.